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Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with significant health risks. 2-
Ethylhexanoic acid, lead salt, is a substance that requires stringent safety protocols due to its

potential for severe health effects. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

this chemical.

Chemical and Physical Properties

Property Value Source

Formula C16H30O4Pb [1]

Physical State Liquid [1]

Synonyms

2-ETHYLHEXANOIC ACID,

LEAD SALT; HEXANOIC

ACID, 2-ETHYL-, LEAD(2+)

SALT

[1]

Chemical Family METAL COMPOUND [1]

Hazard Identification and Classification
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Hazard Category GHS Classification

Acute Oral Toxicity Category 4 Harmful if swallowed[2]

Acute Inhalation Toxicity Category 4 Harmful if inhaled[2]

Carcinogenicity Category 1B May cause cancer[2]

Reproductive Toxicity Category 1A
May damage fertility or the

unborn child[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

through prolonged or repeated

exposure[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is crucial to minimize

exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection

Impervious gloves such as

neoprene or nitrile rubber

gloves.[1]

To prevent skin contact and

absorption.

Eye Protection

Goggles or safety glasses with

side-shields.[3][4] Contact

lenses should not be worn.[1]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Wear suitable protective

clothing.[1] Long-sleeved

clothing is recommended.[3]

To prevent skin contamination.

Respiratory Protection

Use only outdoors or in a well-

ventilated area.[2] If inhalation

exposure is possible, use a full

face NIOSH-certified respirator

with an organic vapor cartridge

(black cartridge).[1]

To prevent inhalation of

harmful vapors and mists.[1]
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Experimental Protocols: Handling and Disposal
Procedures
Handling:

Preparation: Before handling, ensure that all safety precautions have been read and

understood.[2] An emergency eye wash fountain and safety shower should be readily

accessible in the immediate vicinity of potential exposure.[1]

Ventilation: Always handle 2-Ethylhexanoic acid, lead salt in a well-ventilated area or use

local exhaust ventilation to prevent the accumulation of vapors.[1]

Personal Hygiene: Wash hands and other exposed areas with mild soap and water before

eating, drinking, or smoking, and upon leaving work.[1] Do not eat, drink, or smoke when

using this product.[2] Contaminated clothing should be washed before reuse.[1]

Safe Handling Practices: Avoid all eye and skin contact and do not breathe vapor and mist.

[1]

Spill Management:

Containment: In case of a spill, contain it with dikes or absorbents to prevent migration into

sewers or streams.[1]

Cleanup: Absorb the spill with an inert material such as dry sand or earth and place it into a

chemical waste container.[5] Equip the cleanup crew with proper protection.[1]

Notification: Notify authorities if the liquid enters sewers or public waters.[1]

Disposal:

Waste Container: Dispose of contents and container to a licensed waste disposal facility.[1]

Environmental Precautions: Avoid release to the environment.[1] This substance is very toxic

to aquatic life with long-lasting effects.[2]
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Workflow for Handling 2-Ethylhexanoic Acid, Lead
Salt

Preparation

Handling

Post-Handling

Waste Disposal

Read and Understand SDS

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

Don Personal Protective Equipment (PPE)

Use in a Well-Ventilated Area

Avoid Contact and Inhalation Properly Store Chemical

Practice Good Personal Hygiene Decontaminate Work Area

Remove and Dispose of PPE Correctly

Collect Waste in Labeled, Closed Containers

Dispose of via Licensed Waste Facility
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Ethylhexanoic acid, lead salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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